1-phenyl-1H-imidazole-5-carbohydrazide
Overview
Description
1-phenyl-1H-imidazole-5-carbohydrazide is a chemical compound with the molecular formula C10H10N4O and a molecular weight of 202.22 . It is a powder at room temperature .
Molecular Structure Analysis
The InChI code for 1-phenyl-1H-imidazole-5-carbohydrazide is 1S/C10H10N4O/c11-13-10(15)9-6-12-7-14(9)8-4-2-1-3-5-8/h1-7H,11H2,(H,13,15) . This code provides a specific description of the molecule’s structure, including the arrangement of atoms and bonds.Physical And Chemical Properties Analysis
1-phenyl-1H-imidazole-5-carbohydrazide is a powder at room temperature . It has a molecular weight of 202.22 . More specific physical and chemical properties such as melting point, boiling point, and solubility are not available in the current data.Scientific Research Applications
Antioxidant and Anti-inflammatory Activity
- Design and Synthesis of Derivatives : A study by (Katikireddy et al., 2021) explored the design, synthesis, and evaluation of 3,4,5-trisubstituted-1,2,4-triazole derivatives bearing benzimidazole moiety for their in vitro antioxidant and in vivo anti-inflammatory activities.
Anticancer Evaluation
- Synthesis and Anticancer Evaluation : Research by (Terzioğlu & Gürsoy, 2003) involved the synthesis of novel hydrazone derivatives and their evaluation for anticancer properties using the National Cancer Institute's 3-cell line.
Antimicrobial Evaluation
- Novel Pyrazole Integrated Oxadiazoles : A study by (Ningaiah et al., 2014) investigated the synthesis, characterization, and antimicrobial evaluation of novel pyrazole integrated 1,3,4-oxadiazoles.
- Antifungal Activities : Research by (Göktaş et al., 2014) focused on the synthesis of new imidazo[1,2-a]pyridines and their evaluation for antifungal activities.
Thermochemical Properties
- Properties of Different 1-(R-phenyl)-1H-imidazoles : A study by (Emel’yanenko et al., 2017) measured the absolute vapor pressures and standard enthalpies of vaporization of various 1-(R-phenyl)-1H-imidazoles.
Corrosion Inhibition Efficacy
- Inhibition Efficacy on Mild Steel : Research by (Prashanth et al., 2021) investigated the corrosion inhibition potential of new imidazole derivatives on mild steel in acidic solutions.
Prospective Agricultural Antifungal Agents
- Targeting Succinate Dehydrogenase : A paper by (Wu et al., 2019) reported on novel 1,3,4-oxadiazole-2-carbohydrazides as potential antifungal agents, with a focus on targeting succinate dehydrogenase.
Mechanism of Action
Biochemical Pathways
The biochemical pathways affected by 1-phenyl-1H-imidazole-5-carbohydrazide are currently unknown
Action Environment
Environmental factors can significantly influence the action, efficacy, and stability of a compound. Specific information on how such factors affect 1-phenyl-1h-imidazole-5-carbohydrazide is currently lacking .
Safety and Hazards
properties
IUPAC Name |
3-phenylimidazole-4-carbohydrazide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H10N4O/c11-13-10(15)9-6-12-7-14(9)8-4-2-1-3-5-8/h1-7H,11H2,(H,13,15) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JPQCZDARCOTCOG-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)N2C=NC=C2C(=O)NN |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H10N4O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
202.21 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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